molecular formula C12H16N4O B8472952 2-Piperazino-5-oxo-5,6,7,8-tetrahydroquinazoline

2-Piperazino-5-oxo-5,6,7,8-tetrahydroquinazoline

Cat. No.: B8472952
M. Wt: 232.28 g/mol
InChI Key: MWXJQTHCEHVZQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Piperazino-5-oxo-5,6,7,8-tetrahydroquinazoline is a useful research compound. Its molecular formula is C12H16N4O and its molecular weight is 232.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16N4O

Molecular Weight

232.28 g/mol

IUPAC Name

2-piperazin-1-yl-7,8-dihydro-6H-quinazolin-5-one

InChI

InChI=1S/C12H16N4O/c17-11-3-1-2-10-9(11)8-14-12(15-10)16-6-4-13-5-7-16/h8,13H,1-7H2

InChI Key

MWXJQTHCEHVZQD-UHFFFAOYSA-N

Canonical SMILES

C1CC2=NC(=NC=C2C(=O)C1)N3CCNCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolved in 30 ml of ethanol and 10 ml of acetic acid was 0.64 g (2 mmol, Referential Example 47) of 2-(4-benzylpiperazino)-5-oxo-5,6,7,8-tetrahydroquinazoline, followed by an addition of 64 mg of 10% Pd-C. The quinazoline derivative was hydrogenated at 50° C. for 1 hour under atmospheric pressure. After cooling the reaction mixture to room temperature, the catalyst was filtered off and the solvent was distilled off from the filtrate under reduced pressure. The residue was recrystallized from ethyl acetate to obtain 0.42 g of the intended product as light yellowish crystals (yield: 90%).
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0.64 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Four
Name
Quantity
64 mg
Type
catalyst
Reaction Step Five
Yield
90%

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